Amythiamicin C

• CAS RN: 156620-47-2
• Molecular Formula: C50H50N14O9S6
• Molecular Weight: 1183.4 g/mol
• IUPAC Name: (1,4-dioxo-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazin-3-yl)methyl 2-[21-methyl-18-[2-(methylamino)-2-oxoethyl]-16,23,30,33-tetraoxo-25,35-di(propan-2-yl)-3,13,20,27,37-pentathia-7,17,24,31,34,39,40,41,42,43-decazaheptacyclo[34.2.1.12,5.112,15.119,22.126,29.06,11]tritetraconta-1(38),2(43),4,6(11),7,9,12(42),14,19(41),21,26(40),28,36(39)-tridecaen-8-yl]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C50H50N14O9S6/c1-20(2)35-47-59-30(18-78-47)45-56-27(15-75-45)38-23(9-10-24(53-38)44-60-31(19-76-44)50(72)73-14-26-49(71)64-11-7-8-32(64)41(69)55-26)43-57-29(17-74-43)40(68)54-25(12-33(65)51-6)46-63-37(22(5)79-46)42(70)62-36(21(3)4)48-58-28(16-77-48)39(67)52-13-34(66)61-35/h9-10,15-21,25-26,32,35-36H,7-8,11-14H2,1-6H3,(H,51,65)(H,52,67)(H,54,68)(H,55,69)(H,61,66)(H,62,70)
• InChI Key: RVTQSVRTXQTCKX-UHFFFAOYSA-N
• SMILES: CC1=C2C(=O)NC(C3=NC(=CS3)C(=O)NCC(=O)NC(C4=NC(=CS4)C5=NC(=CS5)C6=C(C=CC(=N6)C7=NC(=CS7)C(=O)OCC8C(=O)N9CCCC9C(=O)N8)C3=NC(=CS3)C(=O)NC(C(=N2)S1)CC(=O)NC)C(C)C)C(C)C
• synonyms: amythiamicin C

Description

Amythiamicin C is a natural product that has been isolated from the culture broth of Streptomyces sp. It belongs to the class of antibiotics known as aminoglycosides. Aminoglycosides are a group of antibiotics that are effective against a wide range of bacterial infections. This compound is a potent antibiotic that has been shown to be effective against a variety of gram-positive and gram-negative bacteria.

Scientific Research Applications

Antibacterial Activity

• Amythiamicin C, along with other amythiamicins, is derived from Amycolatopsis sp. and has shown significant efficacy in inhibiting the growth of Gram-positive bacteria, including multi-drug resistant strains. This highlights its potential as a novel antibacterial agent (Shimanaka et al., 1994).

Structural and Chemical Properties

• Detailed chemical and structural analyses of amythiamicins, including this compound, have been conducted. These studies include the elucidation of their molecular structures, which is crucial for understanding their mechanism of action and potential applications (Shimanaka et al., 1994).

Synthesis and Modification

• Research on the total synthesis of this compound and D has been performed, highlighting the methods for creating these compounds in a laboratory setting. Such synthetic approaches are essential for further research and potential pharmaceutical applications (Ammer & Bach, 2010).

Mechanism of Action

• Studies have investigated the mechanism of action of amythiamicins. For instance, research suggests that amythiamicin D, closely related to this compound, functions as an inhibitor of the bacterial elongation factor EF-Tu. This mechanism could be relevant to understanding the antibacterial properties of this compound as well (Shimanaka et al., 1995).